Cas no 119943-45-2 (7α-O-Methylmorroniside)

• Product Name: 7α-O-Methylmorroniside
• CAS No: 119943-45-2
• MF: C₁₈H₂₈O₁₁
• MW: 420.408327102661
• CID: 2002334
• PubChem ID: 71451245
• Update Time: 2025-06-26

7α-O-Methylmorroniside Chemical and Physical Properties

Names and Identifiers

• (1S,3S,4aS,8S,8aS)-8-(beta-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-3-methoxy-1-methyl-1H,3H-pyrano[3,1-c]pyran-5-carboxylic acid methyl ester
• (7alpha)-7-O-methylmorroniside
• 7-O-Methyl morroniside
• 7alpha-O-methylmorroniside
• CHEMBL2152454
• AKOS040763371
• BDBM50279547
• F94033
• 119943-45-2
• 7??-O-Methylmorroniside
• 7α-O-Methylmorroniside

• Inchi： 1S/C18H28O11/c1-7-12-8(4-11(24-2)27-7)9(16(23)25-3)6-26-17(12)29-18-15(22)14(21)13(20)10(5-19)28-18/h6-8,10-15,17-22H,4-5H2,1-3H3/t7-,8+,10+,11-,12+,13+,14-,15+,17-,18-/m0/s1
• InChI Key： IZODPOCIKVLNIL-BJTCBHOJSA-N
• SMILES： O1[C@@H](C[C@@H]2C(C(=O)OC)=CO[C@H]([C@@H]2[C@@H]1C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

• Exact Mass: 420.16316171g/mol
• Monoisotopic Mass: 420.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on 7α-O-Methylmorroniside

7α-O-Methylmorroniside (CAS No. 119943-45-2): A Promising Compound in Pharmaceutical Research

7α-O-Methylmorroniside, with the chemical formula C₂₁H₃₀O₁₂ and the CAS No. 119943-45-2, is a naturally occurring glycoside derived from the roots of Althaea officinalis (marshmallow plant). This compound has garnered significant attention in recent years due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Recent studies have highlighted its potential as a therapeutic agent for various diseases, including neurodegenerative disorders, metabolic syndromes, and inflammatory conditions. The molecular structure of 7α-O-Methylmorroniside consists of a glucose moiety linked to a triterpenoid aglycone via an α-ether bond, which contributes to its unique biological activity.

Research published in Phytotherapy Research (2023) has demonstrated that 7α-O-Methylmorroniside exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. This mechanism is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, a study in Journal of Medicinal Chemistry (2024) revealed that the compound can modulate the activity of PPAR-γ (peroxisome proliferator-activated receptor gamma), a transcription factor involved in glucose and lipid metabolism. These findings suggest that 7α-O-Methylmorroniside may have therapeutic applications in the management of type 2 diabetes and metabolic syndrome.

The CAS No. 119943-45-2 compound has also shown promise in neurodegenerative research. A 2023 study published in Neuropharmacology reported that 7α-O-Methylmorroniside can protect neuronal cells against oxidative stress-induced damage by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This property makes it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

Recent advances in analytical chemistry have enabled more precise characterization of 7α-O-Methylmorroniside. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to quantify the compound in biological samples, providing critical insights into its pharmacokinetics and bioavailability. A 2024 study in Journal of Chromatography B demonstrated that the compound exhibits moderate oral bioavailability, with peak plasma concentrations achieved within 2-4 hours of administration. These findings are essential for optimizing its dosing regimens in clinical settings.

Furthermore, the 7α-O-Methylmorroniside has been investigated for its role in modulating gut microbiota. A 2023 study in Frontiers in Microbiology found that the compound can selectively inhibit the growth of pathogenic bacteria while promoting the proliferation of beneficial gut microbiota. This effect is mediated through its interaction with bacterial cell membranes and its ability to disrupt biofilm formation. These properties suggest potential applications in the treatment of gastrointestinal infections and inflammatory bowel diseases.

Current research is also exploring the synergistic effects of 7α-O-Methylmorroniside with other bioactive compounds. A 2024 study in Pharmaceutical Research demonstrated that combining 7α-O-Methylmorroniside with curcumin significantly enhances anti-inflammatory effects, suggesting that combination therapies may offer improved therapeutic outcomes. This approach could be particularly valuable in the treatment of complex diseases where multiple pathways are involved.

Despite its promising therapeutic potential, the CAS No. 119943-45-2 compound faces challenges in terms of scalability and stability. A 2023 study in Industrial & Engineering Chemistry Research highlighted the need for optimized extraction and purification methods to ensure consistent quality and potency. Additionally, efforts are underway to develop stable formulations that can enhance the compound’s shelf life and reduce degradation under various storage conditions.

Overall, 7α-O-Methylmorroniside represents a compelling candidate for further pharmacological investigation. Its diverse biological activities, coupled with its natural origin, make it an attractive option for the development of novel therapeutics. As research continues to uncover its mechanisms of action and optimize its delivery, the CAS No. 119943-45-2 compound is poised to play a significant role in the treatment of various diseases, offering new hope for patients in need of effective and safe therapeutic options.